N-(3,4-dimethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C23H19FN2OS/c1-15-5-10-19(13-16(15)2)25-23(27)22-21(26-11-3-4-12-26)20(14-28-22)17-6-8-18(24)9-7-17/h3-14H,1-2H3,(H,25,27)
• InChI Key: REQJKYCDTOPVDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4)C
• Molecular Formula: C23H19FN2OS
• Molecular Weight: 390.5 g/mol

Description

N-(3,4-dimethylphenyl)-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C23H19FN2OS and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of new diphenylfluorene-based aromatic polyamides derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene have been explored. These polymers are noted for their solubility in organic solvents and their thermal stability, with no significant weight loss up to 450°C (Hsiao, Yang, & Lin, 1999).
• Research has been conducted on nuclear magnetic resonance studies of bicyclic thiophene derivatives, providing insights into the molecular structure and interactions of related compounds (Hirohashi, Inaba, & Yamamoto, 1976).

Applications in Polymer Science

• Novel aromatic polyamides with ether and bulky fluorenylidene groups have been prepared, showcasing their inherent viscosities and excellent solubility in various organic solvents (Ubale, Sagar, Maldar, & Birajdar, 2001).
• Studies on dearomatizing rearrangements of lithiated thiophenecarboxamides have been conducted, contributing to the understanding of chemical transformations involving thiophene derivatives (Clayden, Turnbull, Helliwell, & Pinto, 2004).

Electrochemical and Electrochromic Properties

• Research into the electrochemical and electrochromic properties of aromatic polyamides containing N,N,N',N'-Tetraphenyl-p-Phenylenediamine moieties has been done. These studies highlight the potential of these compounds in applications like electrochromic devices and displays (Liou & Chang, 2008).

Advanced Material Science Applications

• The synthesis and properties of novel aromatic polyamides with polyalicyclic cardo groups have been explored, showing their amorphous nature, solubility in polar aprotic solvents, and high thermal stability (Hsiao, Yang, Chuang, & Lin, 1999).